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Compound of Interest

Compound Name: 2-(Ethylsulfonyl)ethanamine

Cat. No.: B062192

An Application Scientist's Guide to the Proper Disposal of 2-(Ethylsulfonyl)ethanamine

For laboratory professionals engaged in pharmaceutical research and drug development, the
responsible management of chemical reagents is a cornerstone of a safe and compliant
operational environment. This guide provides a comprehensive, step-by-step protocol for the
proper disposal of 2-(Ethylsulfonyl)ethanamine, a versatile intermediate compound.[1][2]
Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory
compliance, and promoting environmental stewardship.

Hazard Assessment and Waste Classification

A thorough understanding of a chemical's properties is the foundation of its safe handling and
disposal. Before beginning any disposal procedure, it is imperative to assess the hazards
associated with 2-(Ethylsulfonyl)ethanamine and classify the resulting waste stream in
accordance with federal and local regulations.

Key Physical and Chemical Properties
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Property Value Source

CAS Number 173336-82-8 [1][2]

Molecular Formula C4H11INO2S [1][3]

Molecular Weight 137.20 g/mol [11[3]

Appearance Light pale yellow solid [1]
2-8°C, sealed in dry, dark

Storage [3]
place

Hazard Identification and Analysis

The primary hazards associated with 2-(Ethylsulfonyl)ethanamine and its common salt form
are related to irritation and corrosion. The Globally Harmonized System (GHS) classifications,
derived from supplier Safety Data Sheets (SDS), provide a clear directive for handling.

. . Hazard
Compound Hazard Pictogram Signal Word
Statement(s)
) H315: Causes skin
] irritation. H319:
(Ethylsulfonyl)ethana GHSO07 Warning ]
_ Causes serious eye
mine o
irritation.
2-
) H319: Causes serious
(Ethylsulfonyl)ethana GHSO07 Warning

_ _ eye irritation.
mine hydrochloride

Note: Data is synthesized from supplier safety data sheets. A related compound, 2-
(Methylsulfonyl)ethanamine, is classified as causing severe skin burns and eye damage
(H314), indicating that compounds in this class warrant significant caution.[4]

Regulatory Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), the U.S. Environmental
Protection Agency (EPA) mandates that chemical waste generators must determine if their
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waste is hazardous.[5][6][7] Based on its properties as a skin and eye irritant, waste 2-
(Ethylsulfonyl)ethanamine must be managed as a hazardous waste.[8] It is the generator's
responsibility to make this determination, which is the first and most critical step in the disposal
process.[5][7][9] This "cradle-to-grave" responsibility means the generator is liable for the waste
from its creation to its final, safe disposal.[5][7][10][11]

Mandatory Personal Protective Equipment (PPE)

Due to the identified hazards, the following minimum PPE must be worn at all times when
handling 2-(Ethylsulfonyl)ethanamine for disposal. The Occupational Safety and Health
Administration (OSHA) requires employers to provide appropriate PPE to protect employees
from workplace hazards.[12][13]

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required to
prevent contact with the eyes, which can cause serious irritation.[3]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin
contact and potential irritation.

» Body Protection: A standard laboratory coat should be worn to protect from accidental
splashes.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe collection, containment,
and storage of 2-(Ethylsulfonyl)ethanamine waste within the laboratory.

Step 1: Waste Segregation
Proper segregation is crucial to prevent dangerous chemical reactions.

» Do Not Mix: Do not mix 2-(Ethylsulfonyl)ethanamine waste with other chemical waste
streams, especially strong oxidizing agents, unless explicitly permitted by your institution's
hazardous waste management guidelines.[14]

o Dedicated Container: Collect waste 2-(Ethylsulfonyl)ethanamine in a dedicated and clearly
labeled waste container.
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Step 2: Containment

Proper containment is a primary EPA requirement to prevent releases into the environment.[6]

o Container Selection: Use a container made of a material compatible with the chemical. The
container must be in good condition and have a secure, leak-proof screw-top cap.

o Keep Closed: Waste containers must be kept closed at all times except when actively adding
waste.[6][7] Open containers are one of the most common RCRA violations and can lead to
the release of vapors and potential employee exposure.[6]

Step 3: Labeling

Accurate labeling is a critical component of RCRA compliance and ensures safe handling by all
personnel.[5][15] The container must be affixed with a hazardous waste label that includes:

The words "Hazardous Waste"

Full Chemical Name: "Waste 2-(Ethylsulfonyl)ethanamine”

Hazard Identification: Clearly indicate the associated hazards (e.g., "Irritant,” "Corrosive").

Generator Information: Name and location of the generating laboratory.

Step 4: Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within or near
the laboratory where it is generated.

o Location: Store the waste container in a cool, dry, and well-ventilated area designated for
chemical waste.

e Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to control any potential leaks or spills.

e Incompatible Materials: Ensure the storage area is away from incompatible materials, such
as strong acids or oxidizing agents.
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Final Disposal Logistics

Final disposal of hazardous waste must be conducted by trained professionals in compliance
with all federal, state, and local regulations.

o Contact EHS: Arrange for the pickup and disposal of the waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.[9][14]

e Do Not Dispose via Sanitary Sewer: Under no circumstances should 2-
(Ethylsulfonyl)ethanamine be disposed of down the drain. This is a violation of
environmental regulations.

Emergency Procedures

In the event of an accidental spill or exposure, immediate and correct action is critical.

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[3][16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][16]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[16]

o Spill: For a small spill, absorb the material with an inert, non-combustible absorbent (e.g.,
sand, vermiculite). Place the contaminated material into a sealed, labeled container for
hazardous waste disposal. Ventilate the area. For large spills, evacuate the area and contact
your institution's EHS or emergency response team immediately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-(Ethylsulfonyl)ethanamine.
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Workflow for 2-(Ethylsulfonyl)ethanamine Disposal
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Caption: Disposal workflow for 2-(Ethylsulfonyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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